Cas no 1532656-97-5 (2-amino-1-(3-methanesulfonylphenyl)ethan-1-ol)

• Product Name: 2-amino-1-(3-methanesulfonylphenyl)ethan-1-ol
• CAS No: 1532656-97-5
• MF: C₉H₁₃NO₃S
• MW: 215.269421339035
• CID: 6398686
• PubChem ID: 82613602
• Update Time: 2024-01-12

2-amino-1-(3-methanesulfonylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(3-methanesulfonylphenyl)ethan-1-ol
• EN300-2004478
• 1532656-97-5

• Inchi： 1S/C9H13NO3S/c1-14(12,13)8-4-2-3-7(5-8)9(11)6-10/h2-5,9,11H,6,10H2,1H3
• InChI Key： IPTUWTAAIAELHF-UHFFFAOYSA-N
• SMILES： S(C)(C1=CC=CC(=C1)C(CN)O)(=O)=O

Computed Properties

• Exact Mass: 215.06161445g/mol
• Monoisotopic Mass: 215.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 88.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds